N-(2-morpholino-2-(p-tolyl)ethyl)-2-phenylethanesulfonamide

• IUPAC Name: N-[2-(4-methylphenyl)-2-morpholin-4-ylethyl]-2-phenylethanesulfonamide
• InChI: InChI=1S/C21H28N2O3S/c1-18-7-9-20(10-8-18)21(23-12-14-26-15-13-23)17-22-27(24,25)16-11-19-5-3-2-4-6-19/h2-10,21-22H,11-17H2,1H3
• InChI Key: CIXPMHAIUMMZKS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(CNS(=O)(=O)CCC2=CC=CC=C2)N3CCOCC3
• Molecular Formula: C21H28N2O3S
• Molecular Weight: 388.5 g/mol

Description

N-(2-morpholino-2-(p-tolyl)ethyl)-2-phenylethanesulfonamide, commonly known as E-4031, is a chemical compound that belongs to the class of potassium channel blockers. It is widely used in scientific research to study the role of ion channels in various physiological and pathological conditions.

Scientific Research Applications

Selective Metal Ion Extraction

Research on phenanthroline-based ligands, such as N,N'-diethyl-N,N'-ditolyl-2,9-diamide-1,10-phenanthroline (Et-Tol-DAPhen) , has demonstrated significant potential in the selective extraction of actinides over lanthanides in acidic solutions. These compounds exhibit high selectivity and extraction ability towards hexavalent, tetravalent, and trivalent actinides, making them promising for applications in nuclear waste management and the recycling of valuable metals from electronic waste. The complexation behaviors of these ligands with actinides and lanthanides have been studied both experimentally and theoretically, revealing insights into their selectivity mechanisms and potential for efficient actinide extraction in high-level liquid waste partitioning (Xiao et al., 2014) (Zhang et al., 2016).

Medicinal Chemistry

Sulfonamide derivatives have been explored for their biological activities, including as inhibitors of cyclic AMP-dependent protein kinase, which is relevant in the context of neurite outgrowth and protein phosphorylation. These studies indicate the potential of sulfonamide compounds in the development of therapeutic agents targeting various cellular processes (Chijiwa et al., 1990). Moreover, morpholine and its derivatives have been identified as components in the synthesis of bioactive molecules, such as potential KCNQ2 potassium channel openers for migraine treatment (Wu et al., 2003), and anti-breast cancer agents, highlighting the versatile role of these scaffolds in drug discovery and development (Kumar et al., 2021).

Material Science

The development and characterization of novel compounds for materials science applications, including the synthesis of intermediates for antiobesity agents and the analysis of compounds in environmental samples, showcase the broader utility of sulfonamide derivatives in synthesizing and modifying materials with specific functional properties (Zhi-hui, 2007) (Sacher et al., 1997).